Cas no 53933-60-1 (trans-Sulindac)

• Product Name: trans-Sulindac
• CAS No: 53933-60-1
• MF: C₂₀H₁₇FO₃S
• MW: 356.410588026047
• CID: 836121
• PubChem ID: 1548885
• Update Time: 2025-05-21

trans-Sulindac Chemical and Physical Properties

Names and Identifiers

• trans-Sulindac
• {5-Fluoro-2-methyl-1-[4-(methylsulfinyl)benzylidene]-1H-inden-3-y l}acetic acid
• (Z)-5-fluoro-2-methyl-1-{[4-(methylsulfinyl) phenyl]methylene}-1H-indene-3-acetic a
• 5-Fluoro-2-methoxy-3-pyridine carboxaldehyde
• 5-fluoro-2-methoxynicotinaldehyde
• 5-fluoro-2-methoxy-pyridine-3-carbaldehyde
• 5-Fluoro-2-methoxypyridine-3-carboxaldehyde
• 5-fluoro-2-methyl-1-(p-methylsulfinylbenzylidene)-3-indenyl acetic acid
• 5-fluoro-2-methyl-1-{[4-(methylsulfinyl)-phenyl]methylene}-1H-indene-3-acetic acid
• 5-Fluoro-3-formyl-2-methoxypyridine
• (E)-5-Fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-1H-indene-3-acetic acid
• 5NVO8803F9
• R-Sulindac Sulfoxide
• STK802068
• HMS2233D04
• cis-5-Fluoro-2-methyl-1-[4-(methylsulfinyl)benZylidene]indene-3-acetic acid
• (E)-(1)-5-Fluoro-2-methyl-1-((4-(methylsulphinyl)phenyl)methylene)-1H-indene-3-acetic acid
• AKOS004119989
• HMS1568O07
• MK 231
• MLS002207124
• (Z)-5-Fluoro-2-methyl-1-[p-(methylsulfinyl)benzylidene]indene-3-acetic acid
• 2-(5-Fluoro-2-methyl-1-(4-(methylsulfinyl)benzylidene)-1H-inden-3-yl)acetic acid
• SULINDAC, TRANS-(+/-)-
• 2-[(3E)-6-fluoro-2-methyl-3-(4-methylsulfinylbenzylidene)inden-1-yl]acetic acid
• 1H-INDENE-3-ACETIC ACID, 5-FLUORO-2-METHYL-1-((4-(METHYLSULFINYL)PHENYL)METHYLENE)-, (1E)-
• Sulindac (Clinoril)
• {(1E)-5-fluoro-2-methyl-1-[4-(methylsulfinyl)benzylidene]-1H-inden-3-yl}acetic acid
• UNII-5NVO8803F9
• 49627-22-7
• (E)-(5-FLUORO-2-METHYL-1-(4-(METHYLSULFINYL)BENZYLIDENE)-1H-INDEN-3-YL)ACETIC ACID
• 2-[(3E)-6-fluoro-2-methyl-3-[(4-methylsulfinylphenyl)methylidene]-1-indenyl]acetic acid
• CHEMBL1376
• Q27262612
• 38194-50-2
• BRD-A03427350-001-01-3
• NS00088652
• 32004-68-5
• SULINDAC RELATED COMPOUND A (20 MG) (TRANS-SULINDAC)
• SULINDAC IMPURITY A (EP IMPURITY)
• SULINDAC IMPURITY A [EP IMPURITY]
• ((1Z)-5-Fluoro-2-methyl-1-[4-(methylsulfinyl)benzylidene]-1H-inden-3-yl)acetic acid
• 1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (1Z)-
• EINECS 258-873-0
• Reumyl
• Prestwick2_000073
• AC-4550
• Prestwick_456
• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-1-((4-(methylsulfinyl)phenyl)methylene)-, (E)-
• SCHEMBL755984
• DTXSID90860554
• SMR000043852
• BDBM54707
• 2-[(3E)-6-fluoro-2-methyl-3-[(4-methylsulfinylphenyl)methylidene]inden-1-yl]acetic acid
• NCGC00188951-01
• [(1E)-5-fluoro-2-methyl-1-{[4-(methylsulfinyl)phenyl]methylidene}-1H-inden-3-yl]acetic acid
• (E)-2-(5-fluoro-2-methyl-1-(4-(methylsulfinyl)benzylidene)-1H-inden-3-yl)acetic acid
• HMS2089J04
• MFCD00599589
• cid_1548885
• BBL010958
• (1Z)-5-Fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-1H-indene-3-acetic acid
• Sulindac sulfoxide
• MLS001304027
• Sulindac, trans-
• 2-[(3E)-6-fluoranyl-2-methyl-3-[(4-methylsulfinylphenyl)methylidene]inden-1-yl]ethanoic acid
• 53933-60-1
• NS00096946
• UNM-0000306136

• Inchi： 1S/C20H17FO3S/c1-12-17(9-13-3-6-15(7-4-13)25(2)24)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9+
• InChI Key： MLKXDPUZXIRXEP-RQZCQDPDSA-N
• SMILES： S(C)(C1C=CC(=CC=1)/C=C1/C2C=CC(=CC=2C(CC(=O)O)=C/1C)F)=O

Computed Properties

• Exact Mass: 356.08800
• Monoisotopic Mass: 356.08824374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: 5.23120

trans-Sulindac Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on trans-Sulindac

Trans-Sulindac: A Comprehensive Overview

Trans-Sulindac, with the CAS number 53933-60-1, is a nonsteroidal anti-inflammatory drug (NSAID) that has garnered significant attention in both pharmacological research and clinical applications. Its unique chemical structure and mechanism of action make it a valuable compound in the treatment of various inflammatory conditions and beyond. This article delves into the properties, applications, and recent advancements associated with trans-Sulindac, providing a detailed and up-to-date analysis.

The chemical structure of trans-Sulindac is characterized by its sulfonyl group and indene moiety, which contribute to its potent anti-inflammatory and analgesic effects. Recent studies have highlighted the importance of its stereochemistry, particularly the trans configuration, in determining its pharmacokinetic properties and therapeutic efficacy. The compound undergoes metabolic conversion in the body to form sulindac sulfide, an active metabolite that exhibits selective cyclooxygenase (COX) inhibition. This selective inhibition is crucial for reducing inflammation while minimizing adverse effects on the gastrointestinal tract.

Trans-Sulindac has been extensively studied for its role in pain management and inflammation reduction. Clinical trials have demonstrated its effectiveness in treating conditions such as osteoarthritis, rheumatoid arthritis, and postoperative pain. Moreover, emerging research suggests that trans-Sulindac may possess chemopreventive properties, particularly in the context of colorectal cancer. Preclinical studies have shown that it can induce apoptosis in cancer cells while sparing normal cells, indicating a potential role in cancer therapy.

The pharmacokinetics of trans-Sulindac have been thoroughly investigated, revealing optimal bioavailability and a favorable safety profile. Its ability to penetrate various tissues makes it suitable for both oral and topical administration. Recent advancements in drug delivery systems have further enhanced its therapeutic potential, with researchers exploring sustained-release formulations to improve patient compliance and reduce dosing frequency.

In terms of safety, trans-Sulindac is generally well-tolerated at recommended doses. However, like other NSAIDs, it may be associated with side effects such as gastrointestinal irritation and renal impairment in certain patient populations. Ongoing research is focused on identifying biomarkers to predict individual susceptibility to these adverse effects, enabling personalized treatment strategies.

The latest developments in computational chemistry have provided new insights into the molecular interactions of trans-Sulindac. Molecular docking studies have revealed key residues within COX enzymes that are critical for drug binding, offering a foundation for the design of more potent and selective NSAIDs. Additionally, artificial intelligence (AI)-driven algorithms are being employed to predict the compound's efficacy in novel therapeutic areas, such as neuroinflammation and cardiovascular diseases.

In conclusion, trans-Sulindac, with its CAS number 53933-60-1, remains a cornerstone in anti-inflammatory therapy while continually evolving through cutting-edge research. Its versatility across multiple therapeutic domains underscores its significance in modern medicine. As scientific understanding deepens, so too does the potential for optimizing its use and expanding its applications to address unmet medical needs.